Cas no 2307781-39-9 (rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride)

• Product Name: rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride
• CAS No: 2307781-39-9
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 6037207
• PubChem ID: 137964509
• Update Time: 2025-10-28

rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-((3aR,6aR)-Hexahydro-6aH-cyclopenta[b]furan-6a-yl)methanamine hydrochloride
• rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride
• rac-[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-6a-yl]methanamine hydrochloride
• 2307781-39-9
• EN300-1723727
• [(3As,6aS)-2,3,3a,4,5,6-hexahydrocyclopenta[b]furan-6a-yl]methanamine;hydrochloride
• Z3267517630
• rac-(3aS,6aS)-(Hexahydro-2H-cyclopenta[b]furan-6a-yl)methanamine hydrochloride

• Inchi： 1S/C8H15NO.ClH/c9-6-8-4-1-2-7(8)3-5-10-8;/h7H,1-6,9H2;1H/t7-,8+;/m0./s1
• InChI Key： CDLVSEJMAOXKPD-KZYPOYLOSA-N
• SMILES： Cl.O1CC[C@@H]2CCC[C@]12CN

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride

CAS No 2307781-39-9: rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride

The compound with CAS No 2307781-39-9, known as rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines and exhibits a unique structural arrangement that contributes to its intriguing chemical properties.

rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran serves as the core structure of this compound, with the methanamine group attached at the 6a position. The hydrochloride salt form indicates that this compound is typically isolated and studied in its protonated form, which is common for compounds with amine functionalities. Recent studies have highlighted the importance of stereochemistry in this molecule, particularly the (3aR,6aR) configuration, which plays a pivotal role in determining its biological activity and pharmacokinetic properties.

One of the most compelling aspects of CAS No 2307781-39-9 is its potential application in drug discovery. Researchers have been exploring its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Preliminary findings suggest that this compound exhibits selectivity towards certain receptor subtypes, making it a promising candidate for therapeutic interventions in areas such as pain management and neurodegenerative diseases.

From a synthetic standpoint, the preparation of rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride involves a multi-step process that combines elements of asymmetric synthesis and ring-forming reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the bicyclic framework, significantly improving the overall yield and enantiomeric excess of the product.

In terms of physical properties, this compound demonstrates moderate solubility in polar solvents such as water and ethanol, which is advantageous for formulation purposes. Its stability under various storage conditions has also been evaluated, with results indicating that it remains stable over extended periods when stored at controlled temperatures.

Recent research has also delved into the mechanistic insights behind the biological activity of CAS No 2307781-39-9. Computational modeling studies have provided valuable information about its binding interactions with target proteins, revealing key residues that are critical for activity. These findings have paved the way for further optimization efforts aimed at enhancing potency and selectivity.

Moreover, rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran derivatives have been explored for their potential in materials science applications. Their unique structural features make them candidates for use in supramolecular chemistry and self-assembling systems. Initial experiments have shown encouraging results in terms of their ability to form ordered nanostructures under specific conditions.

In conclusion, CAS No 2307781-39-9, or rac-(3aR,6aR)-hexahydro-2H-cyclopentabfuran-6a-ylmethanamine hydrochloride, represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple scientific disciplines. As research continues to unfold, this compound is poised to make significant contributions to both academic and industrial advancements.